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Compound of Interest

Compound Name: CTP Synthetase-IN-1

Cat. No.: B12390740 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
CTP Synthetase-IN-1 is a potent and orally active inhibitor of cytidine 5'-triphosphate

synthetase (CTPS), with IC50 values of 32 nM and 18 nM for human CTPS1 and CTPS2,

respectively.[1] CTPS enzymes are crucial for the de novo biosynthesis of pyrimidine

nucleotides, which are essential for the synthesis of DNA, RNA, and phospholipids.[2][3] Due

to its role in cell proliferation, CTPS1 is a therapeutic target in oncology and inflammation.[2][4]

Accurate and consistent preparation of CTP Synthetase-IN-1 stock solutions is critical for

reliable experimental results. This document provides a detailed protocol for the preparation,

storage, and handling of this inhibitor.

Physicochemical and Solubility Data
Proper solubilization is key to inhibitor efficacy. The following table summarizes essential

quantitative data for CTP Synthetase-IN-1.
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Parameter Value Source

Molecular Weight 512.53 g/mol [1][5]

Appearance White to off-white solid [1]

Formula C₂₀H₁₉F₃N₆O₃S [1][5]

Solubility in DMSO ≥ 80 mg/mL (156.09 mM) [5]

≥ 100 mg/mL (195.11 mM) [6]

Solubility in Water Insoluble or slightly soluble [7]

Solubility in Ethanol Insoluble or slightly soluble [7]

Note: For maximal solubility in DMSO, use a fresh, anhydrous grade of the solvent, as DMSO

is hygroscopic and absorbed moisture can reduce compound solubility.[6] Sonication or gentle

warming may be required to achieve complete dissolution at high concentrations.[5][7]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of CTP Synthetase-IN-1 in

DMSO.

Materials
CTP Synthetase-IN-1 powder

Anhydrous Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)
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Procedure
Pre-handling: Before opening, gently tap the vial of CTP Synthetase-IN-1 powder to ensure

all the solid has settled at the bottom.[7]

Calculation: Calculate the mass of CTP Synthetase-IN-1 required to prepare the desired

volume and concentration. The formula is: Mass (mg) = Desired Concentration (mM) ×

Desired Volume (mL) × Molecular Weight ( g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 512.53 g/mol /

1000 = 5.13 mg

Weighing: Accurately weigh the calculated mass of the inhibitor powder using an analytical

balance and transfer it to a sterile microcentrifuge tube or vial.

Solubilization:

Add the calculated volume of anhydrous DMSO to the vial containing the powder.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

If dissolution is difficult, sonicate the solution for a few minutes or warm it gently in a water

bath (not exceeding 50°C).[7] Visually inspect the solution against a light source to ensure

no particulates are present.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in tightly sealed vials.[8][9]

Label each aliquot clearly with the compound name, concentration, solvent, and

preparation date.

Store the aliquots as recommended in the table below.

Storage and Stability
Proper storage is essential to maintain the inhibitor's activity.
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Format
Storage
Temperature

Stability Period Notes

Solid Powder -20°C Up to 3 years
[5][7] Keep in a

desiccator.

Stock Solution in

DMSO
-20°C Up to 1 month

[1][6] Avoid repeated

freeze-thaw cycles.

-80°C Up to 6 months
[1][6] Recommended

for long-term storage.

Signaling Pathway and Workflow Diagrams
CTP Synthetase Pathway
The following diagram illustrates the role of CTP Synthetase (CTPS) in the de novo pyrimidine

synthesis pathway and the point of inhibition by CTP Synthetase-IN-1.
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CTP Synthetase catalyzes the conversion of UTP to CTP.

Experimental Workflow
This diagram outlines the sequential steps for preparing the CTP Synthetase-IN-1 stock

solution.

Preparation Storage

1. Calculate Mass 2. Weigh Powder 3. Add DMSO
4. Vortex/Sonicate

to Dissolve
5. Aliquot 6. Store at -80°C

Click to download full resolution via product page

Workflow for CTP Synthetase-IN-1 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Preparation of CTP Synthetase-IN-1
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12390740#how-to-prepare-ctp-synthetase-in-1-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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